Cas no 20347-80-2 (L-Alanine,glycylglycylglycylglycyl-)

• Product Name: L-Alanine,glycylglycylglycylglycyl-
• CAS No: 20347-80-2
• MF: C₁₁H₁₉N₅O₆
• MW: 317.298462152481
• CID: 289884
• PubChem ID: 90470128
• Update Time: 2025-04-19

L-Alanine,glycylglycylglycylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,glycylglycylglycylglycyl-
• 2-[[2-[[2-[[2-[(2-aminoacetyl)amino]acetyl]amino]acetyl]amino]acetyl]amino]propanoic acid
• L-Alanine, glycylglycylglycylglycyl-
• 20347-80-2
• (S)-14-Amino-2-methyl-4,7,10,13-tetraoxo-3,6,9,12-tetraazatetradecan-1-oic acid
• H-GLY-GLY-GLY-GLY-ALA-OH

• Inchi： 1S/C11H19N5O6/c1-6(11(21)22)16-10(20)5-15-9(19)4-14-8(18)3-13-7(17)2-12/h6H,2-5,12H2,1H3,(H,13,17)(H,14,18)(H,15,19)(H,16,20)(H,21,22)/t6-/m0/s1
• InChI Key： NXVQLROTKQDHIA-LURJTMIESA-N
• SMILES： O=C(CNC(CNC(CNC(CN)=O)=O)=O)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 317.13400
• Monoisotopic Mass: 317.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 180A^2
• XLogP3: -5.6

Experimental Properties

• Density: 1.364
• Boiling Point: 905.6°Cat760mmHg
• Flash Point: 501.5°C
• Refractive Index: 1.536
• PSA: 179.72000
• LogP: -1.85310